Biosynthesis of fungal meroterpenoids†
Natural Product Reports Pub Date: 2015-10-26 DOI: 10.1039/C5NP00090D
Abstract
Covering: up to September 2015
Meroterpenoids are hybrid natural products that partially originate from the terpenoid pathway. The meroterpenoids derived from fungi display quite diverse structures, with a wide range of biological properties. This review summarizes the molecular bases for their biosyntheses, which were recently elucidated with modern techniques, and also discusses the plausible biosynthetic pathways of other related natural products lacking genetic information. (Complementary to the coverage of literature by Geris and Simpson in Nat. Prod. Rep., 2009, 26, 1063–1094.)
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